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Compound of Interest

Compound Name: SKI-349

Cat. No.: B15607650 Get Quote

For researchers and drug development professionals, the proper disposal of chemical

compounds is a critical component of laboratory safety and environmental responsibility. This

guide provides essential information and step-by-step procedures for the safe disposal of SKI-
349, a dual-targeted inhibitor of sphingosine kinase 1/2 (SPHK1/2) and microtubule assembly.

While specific institutional and local regulations must always be followed, this document

outlines the core principles and practices for handling SKI-349 waste.

I. Understanding SKI-349: Properties and Safety
Considerations
SKI-349 is a potent small molecule inhibitor with anticancer properties, targeting key cellular

signaling pathways.[1][2][3] Due to its biological activity, it is imperative to handle SKI-349 and

its waste with care to prevent unintended environmental release or exposure.

Key Chemical and Physical Properties:
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Property Value

CAS Number 727686-80-8[1]

Molecular Formula C₁₉H₁₉N₃O₄S[4]

Molecular Weight 385.44 g/mol [4]

Appearance Solid powder[4]

Solubility Soluble in DMSO[4]

Storage Conditions:

Proper storage is crucial to maintain the stability of SKI-349 and to prevent accidental spills.

Condition Duration

-80°C 6 months[1]

-20°C
1 month (sealed, away from moisture and light)

[1]

0 - 4°C Short term (days to weeks)[4]

II. Step-by-Step Disposal Procedures for SKI-349
The disposal of SKI-349 waste should be managed in accordance with federal, state, and local

hazardous waste regulations. The Resource Conservation and Recovery Act (RCRA) provides

the federal framework for proper hazardous waste management in the United States.[5][6]

Step 1: Waste Identification and Segregation

Properly identify and segregate all waste streams containing SKI-349. This includes:

Unused or expired pure SKI-349 powder.

Contaminated labware: pipette tips, centrifuge tubes, flasks, etc.

Contaminated personal protective equipment (PPE): gloves, lab coats.
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Solutions containing SKI-349: leftover experimental solutions, cell culture media.

Contaminated cleaning materials: absorbent pads, wipes.

All waste items should be collected in designated, clearly labeled hazardous waste containers.

Figure 1. Workflow for the segregation of SKI-349 waste streams.

Step 2: Waste Collection and Labeling

Use chemically resistant, leak-proof containers for all SKI-349 waste.

Clearly label each container with "Hazardous Waste" and the full chemical name: "(4-Amino-

2-((4-methoxyphenyl)amino)thiazol-5-yl)(3,4-dimethoxyphenyl)methanone" or "SKI-349".

Indicate the approximate concentration and quantity of the waste.

Keep liquid and solid waste in separate, appropriately labeled containers.

Step 3: On-site Management and Storage

Store hazardous waste containers in a designated, secure area away from general laboratory

traffic. This area should be well-ventilated and have secondary containment to prevent spills.

Adhere to the accumulation time limits for hazardous waste as specified by regulations.[7][8]

Step 4: Transportation and Final Disposal

Hazardous waste must be transported by a licensed hazardous waste transporter.[8][9]

A hazardous waste manifest must be completed to track the waste from the point of

generation to its final disposal facility.[7][8]

The final disposal of SKI-349 waste will likely involve incineration at a permitted hazardous

waste treatment, storage, and disposal facility (TSDF).[8]

III. Experimental Protocols Involving SKI-349 and
Associated Waste Generation
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Understanding the experimental context helps in anticipating the types and volumes of waste

generated. SKI-349 is a dual-targeted inhibitor of sphingosine kinase (SphK) and microtubule

polymerization.[10]

Key Signaling Pathway Inhibited by SKI-349:

SKI-349 has been shown to inhibit the AKT/mTOR signaling pathway in cancer cells.[1][3]
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Figure 2. Inhibition of the SPHK/AKT/mTOR pathway by SKI-349.

Typical Experimental Workflow and Waste Generation:

A common experiment involves treating cell cultures with SKI-349 to assess its effect on cell

viability.

Figure 3. Experimental workflow for SKI-349 treatment and associated waste.
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By following these procedures, laboratories can ensure the safe and compliant disposal of SKI-
349, protecting both personnel and the environment. Always consult your institution's

Environmental Health and Safety (EHS) department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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